![molecular formula C13H18N4OS B5546633 N'-cyclopentylidene-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetohydrazide](/img/structure/B5546633.png)
N'-cyclopentylidene-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopentylidene-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetohydrazide, also known as CPDPAH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CPDPAH is a yellow powder that is synthesized through a complex chemical process.
Scientific Research Applications
Synthesis of Cytotoxic Heterocyclic Compounds : A study by Shaker and Marzouk (2016) in "Molecules" describes the synthesis of various heterocyclic compounds, including oxoindolinylidene, dimethylpyrazolyl, and others, starting from an acetohydrazide derivative. These compounds were tested against various human tumor cell lines and also evaluated as antioxidants, showing satisfactory activity (Shaker & Marzouk, 2016).
Antitumor and Anti-HCV Agents : A publication in "Archiv der Pharmazie" by El‐Hawash et al. (2006) discusses the synthesis of acetylpyridinehydrazones derived from cyanoacetic acid hydrazide. These compounds were evaluated for their anticancer activity and effect on the replication of hepatitis-C virus (HCV) in vitro. Some of the compounds showed promising activity against various cancer cell lines and HCV (El‐Hawash, Abdel Wahab, & El‐Demellawy, 2006).
Antitumor and Antioxidant Agents : Aly et al. (2010) in "Archiv der Pharmazie" explored the synthesis of thienopyrimidines derivatives, showing high inhibition of Hep-G2 cell growth and suggesting their potential as specific antitumor agents against Hep-G2 cells (Aly et al., 2010).
CDK Inhibitors in Cancer Treatment : Wang et al. (2004) in "Journal of Medicinal Chemistry" reported the discovery of 2-anilino-4-(thiazol-5-yl)pyrimidine ATP-antagonistic CDK2 inhibitors. These compounds exhibited antiproliferative and proapoptotic effects consistent with cellular CDK2 and CDK9 inhibition, making them relevant in cancer treatment (Wang et al., 2004).
Antimicrobial Agents : Bondock, Khalifa, and Fadda (2007) in "European Journal of Medicinal Chemistry" synthesized various thiazole, thiazolidinone, and thiazoline derivatives, starting from 1-chloro-3,4-dihydronaphthalene-2-carboxaldehyde. These compounds were evaluated as antimicrobial agents (Bondock, Khalifa, & Fadda, 2007).
properties
IUPAC Name |
N-(cyclopentylideneamino)-2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4OS/c1-9-7-10(2)15-13(14-9)19-8-12(18)17-16-11-5-3-4-6-11/h7H,3-6,8H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KONBKFWHCKWOFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SCC(=O)NN=C2CCCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
39.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24784591 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.